Cas no 1131614-65-7 (Methyl 3-iodo-4-(trifluoromethoxy)benzoate)

• Product Name: Methyl 3-iodo-4-(trifluoromethoxy)benzoate
• CAS No: 1131614-65-7
• MF: C₉H₆F₃IO₃
• MW: 346.041825771332
• CID: 1030606
• PubChem ID: 44828995
• Update Time: 2025-04-20

Methyl 3-iodo-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-iodo-4-(trifluoromethoxy)benzoate
• AK133758
• CTK8E2157
• FT-0659624
• KB-145610
• methyl 3-iodanyl-4-(trifluoromethyloxy)benzoate
• SBB068112
• CS-0133290
• A802907
• E81644
• DTXSID30661082
• Methyl3-iodo-4-(trifluoromethoxy)benzoate
• AKOS015852083
• 1131614-65-7
• DA-15387

• Inchi： 1S/C9H6F3IO3/c1-15-8(14)5-2-3-7(6(13)4-5)16-9(10,11)12/h2-4H,1H3
• InChI Key： GDNJYOSXXLIZBO-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OC)C=CC=1OC(F)(F)F

Computed Properties

• Exact Mass: 345.931
• Monoisotopic Mass: 345.931
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 3.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters